molecular formula C21H23N5O2 B5619129 3-(6-methyl-2-oxopyridin-1(2H)-yl)-N-(1-pyridin-2-yl-4,5,6,7-tetrahydro-1H-indazol-4-yl)propanamide

3-(6-methyl-2-oxopyridin-1(2H)-yl)-N-(1-pyridin-2-yl-4,5,6,7-tetrahydro-1H-indazol-4-yl)propanamide

Cat. No. B5619129
M. Wt: 377.4 g/mol
InChI Key: BNPODAGXWGPYFJ-UHFFFAOYSA-N
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Description

This compound belongs to a class of complex organic molecules that exhibit significant biological and chemical properties due to their intricate molecular structure. Compounds of this nature are typically synthesized for various purposes, including pharmaceutical research and material science.

Synthesis Analysis

The synthesis of complex organic compounds like this often involves multi-step chemical reactions that require precise conditions. For example, the synthesis, characterization, and crystal structure of similar compounds have been described, highlighting the importance of specific bond formations and the crystal packing within the structure (Wang & He, 2011).

Molecular Structure Analysis

The molecular structure of such compounds is determined through techniques like X-ray crystallography, revealing detailed information about the spatial arrangement of atoms and the molecular geometry. This data is crucial for understanding the compound's reactivity and potential interactions with biological targets (George et al., 1998).

Chemical Reactions and Properties

Chemical reactions involving this compound would likely be influenced by its functional groups and molecular structure. Studies on related compounds have explored reactions leading to the formation of various derivatives, offering insights into the compound's reactivity and potential for chemical modification (Ali et al., 2010).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are essential for their practical application and handling. These properties can be determined experimentally and are influenced by the molecular structure and intermolecular forces (Jayarajan et al., 2019).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards other chemical reagents, are determined by the functional groups present in the compound. Studies on similar molecules can provide valuable information on expected behaviors and potential chemical transformations (Behbehani & Ibrahim, 2019).

properties

IUPAC Name

3-(2-methyl-6-oxopyridin-1-yl)-N-(1-pyridin-2-yl-4,5,6,7-tetrahydroindazol-4-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N5O2/c1-15-6-4-10-21(28)25(15)13-11-20(27)24-17-7-5-8-18-16(17)14-23-26(18)19-9-2-3-12-22-19/h2-4,6,9-10,12,14,17H,5,7-8,11,13H2,1H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNPODAGXWGPYFJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC(=O)N1CCC(=O)NC2CCCC3=C2C=NN3C4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(6-methyl-2-oxopyridin-1(2H)-yl)-N-(1-pyridin-2-yl-4,5,6,7-tetrahydro-1H-indazol-4-yl)propanamide

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